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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: N'-(2-Fluorophenyl)pyrazine-2-carbohydrazide
Cat. No.: S12901952

Compound Identity & Key Properties

The table below summarizes the fundamental chemical information for N'-(2-Fluorophenyl)pyrazine-2-

carbohydrazide, which is essential for selecting an appropriate purification technique [1] [2] [3].

Property Specification

CAS Number 2881111-79-9 [2] [3]

Molecular Formula C11HgFN,4O [1] [2] [3]

Molecular Weight 232.21 g/mol [1] [2] [3]

SMILES Notation O=C(C1=NC=CN=C1)NNC2=CC=CC=C2F [2]

Purity >98% (as available from one supplier) [3]

Description Olelp desaturase inhibitor and antifungal agent [1] [2] [3]

Frequently Asked Questions
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Q1: What is the best way to purify N'-(2-Fluorophenyl)pyrazine-2-
carbohydrazide after synthesis?

The literature does not describe a specific purification method for this exact compound. However, based on

its properties:

o Standard Technique: Recrystallization is typically the most common and effective method for
purifying solid organic compounds like carbohydrazides.

e Solvent Selection: The search results indicate the compound has limited solubility in water but
dissolves in DMSO [3]. You may need to experiment with common recrystallization solvent pairs (e.qg.,
ethanol/water, DMSO/water, or ethyl acetate/hexane) to find the optimal system for your crude
product.

¢ Alternative Method: Flash Column Chromatography could be a viable alternative, especially if the
crude mixture contains closely related impurities. The presence of both hydrogen bond donors and
acceptors in the molecule suggests that normal-phase silica gel with a gradient of ethyl acetate in
hexane could be a good starting point.

Q2: How should | store the compound to maintain its stability
and purity?

Proper storage is critical for maintaining the purity of your compound over time. The recommended storage

conditions from suppliers are [1] [4]:

e Solid Powder: Store at -20°C for long-term stability (up to 2-3 years).
e Stock Solutions:
o Prepare solutions in DMSO.
o Store aliquots at -80°C for up to 6 months.
o Solutions can be kept at 4°C for short-term use (about 2 weeks).
e Handling: Always keep the vial tightly sealed and allow it to equilibrate to room temperature before
opening to avoid moisture condensation [4].

Q3: How can | confirm the identity and purity of my purified
compound?

You should use a combination of analytical techniques:
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e Purity Analysis: High-Performance Liquid Chromatography (HPLC) is the standard method for
assessing chemical purity.

« Identity Confirmation: Techniques such as TH NMR, 13C NMR, and Mass Spectrometry are used
to unambiguously confirm the molecular structure of your compound [5]. The published synthetic
procedures for related pyrazine and carbohydrazide compounds rely heavily on these techniques for
characterization [5] [6].

Troubleshooting Guide

The following flowchart outlines a logical workflow for purifying and analyzing N'-(2-

Fluorophenyl)pyrazine-2-carbohydrazide, based on general laboratory practice.

(Start: Crude ProducD

Analyze Crude Material
(TLC, HPLC)

Purity Level & Impurity Profile?

Few impurities Complex mixture
Good solubility profile ultiple impurities

Perform Recrystallization Perform Flash Chromatography

Analyze Final Product
(HPLC, NMR, MS)

Store Under Recommended
Conditions (-20°C)

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC12099287/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12099287/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9341091/
https://www.smolecule.com/products/s12901952?utm_src=pdf-body
https://www.smolecule.com/products/s12901952?utm_src=pdf-body
https://www.smolecule.com/products/s12901952?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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